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Compound of Interest

Compound Name: m-PEGS8-t-butyl ester

Cat. No.: B1193055

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential information on the proper disposal procedures for m-
PEGS8-t-butyl ester, a commonly used PEG derivative in bioconjugation and drug delivery
research. Adherence to these guidelines is critical for minimizing risks and complying with
regulatory standards.

Chemical and Physical Properties

A clear understanding of the properties of m-PEG8-t-butyl ester is the first step toward safe
handling and disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C22H44010[1]

Molecular Weight 468.58 g/mol [1]

CAS Number Not specified in search results
Appearance Not specified in search results

Storage Temperature -20°C (as powder) or -80°C (in solvent)[1]

Hazard Identification and Safety Precautions

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1193055?utm_src=pdf-interest
https://www.benchchem.com/product/b1193055?utm_src=pdf-body
https://www.benchchem.com/product/b1193055?utm_src=pdf-body
https://www.benchchem.com/product/b1193055?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC35548.html
https://dcchemicals.com/msds/MSDS_DC35548.html
https://dcchemicals.com/msds/MSDS_DC35548.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

According to its Safety Data Sheet (SDS), m-PEG8-t-butyl ester presents the following
hazards:

o Harmful if swallowed (Acute toxicity, Oral, Category 4).[1]

» Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic
aquatic toxicity, Category 1).[1]

When handling this substance, it is crucial to use appropriate personal protective equipment
(PPE) to avoid exposure.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: A suitable respirator should be used.

Always work in a well-ventilated area, and ensure that a safety shower and eye wash station
are readily accessible.

Step-by-Step Disposal Protocol

The disposal of m-PEG8-t-butyl ester must be conducted in strict accordance with all
applicable federal, state, and local regulations. The following protocol provides a general
framework for its disposal.

1. Waste ldentification and Segregation:

« |dentify all waste containing m-PEG8-t-butyl ester. This includes pure, unused product,
reaction residues, and contaminated materials (e.g., gloves, absorbent pads, glassware).

o Segregate the m-PEG8-t-butyl ester waste from other chemical waste streams to prevent
inadvertent reactions and to ensure proper disposal routing.

2. Waste Collection and Storage:
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o Collect all m-PEG8-t-butyl ester waste in a designated, properly labeled, and sealed
container.

» The container should be stored in a cool, well-ventilated area, away from direct sunlight and
sources of ignition.

3. Handling Spills:

 In the event of a spill, immediately evacuate non-essential personnel from the area.

o Ensure adequate ventilation.

o Wearing full PPE, contain the spill to prevent it from entering drains or water courses.

o Absorb the spilled solution with a finely-powdered, liquid-binding material such as diatomite
or universal binders.

» Decontaminate the affected surfaces and equipment by scrubbing with alcohol.

e Collect all contaminated materials and place them in the designated waste container for
disposal according to the procedures outlined in this guide.

4. Final Disposal:

e The collected waste must be disposed of through an approved waste disposal plant.

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

» Provide the waste contractor with the Safety Data Sheet for m-PEG8-t-butyl ester to ensure
they have all the necessary information for its safe handling and disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of m-PEG8-t-butyl
ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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